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Compound of Interest

Compound Name: NST-628

Cat. No.: B12368637

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) with detailed disposal
instructions for NST-628 is not publicly available. The following procedures are based on
general best practices for the disposal of novel research compounds and chemicals with similar
characteristics. Researchers, scientists, and drug development professionals must consult their
institution's Environmental Health and Safety (EHS) department for specific guidelines and

protocols.

Essential Safety and Logistical Information

The proper disposal of NST-628, a potent MAPK pathway molecular glue, is crucial for
maintaining a safe laboratory environment and ensuring regulatory compliance. Although
detailed hazard information is not yet fully characterized, its nature as a biologically active small
molecule necessitates handling it as potentially hazardous waste.

Quantitative Data Summary

A comprehensive Safety Data Sheet (SDS) would typically provide the following quantitative
data critical for risk assessment and disposal. In the absence of an official SDS for NST-628,
this table serves as a template for the types of information that should be sought from the
supplier or determined through appropriate analytical methods.
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Parameter Value Source | Notes

Refer to institutional chemical

GHS Hazard Pictograms Not Available

hazard assessment.

) ) Assume "Warning" or "Danger"

Signal Word Not Available )

as a precaution.

Handle with care to avoid
Hazard Statements Not Available skin/eye contact and

inhalation.

] ) Use appropriate Personal

Precautionary Statements Not Available ) ]

Protective Equipment (PPE).

] Toxicity data is not currently

LD50/LC50 Not Available )

published.

) ) For NST-628 solid. If in DMSO,

Flash Point Not Available

refer to DMSO SDS.
Boiling Point Not Available

Commonly prepared in
Solubility Soluble in DMSO Dimethyl Sulfoxide for in vitro

use.

Disposal Protocols

The following protocols provide a step-by-step guide for the safe disposal of NST-628 in solid
form and as a solution in Dimethyl Sulfoxide (DMSO).

Disposal of Solid (Neat) NST-628

o Waste Classification: Unused or waste solid NST-628 should be classified as hazardous
chemical waste.

o Containerization:

o Place the solid waste into a clearly labeled, sealable, and chemically compatible container.
A high-density polyethylene (HDPE) or glass container is recommended.
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o The container must be labeled with a hazardous waste tag that includes:

The full chemical name: "NST-628"

The quantity of waste.

The date of accumulation.

The name of the principal investigator and laboratory contact information.

o Storage: Store the sealed waste container in a designated satellite accumulation area,
segregated from incompatible materials.

o Pickup: Arrange for waste pickup through your institution's EHS department.

Disposal of NST-628 in DMSO Solution

Solutions of NST-628 in DMSO are common in research settings. The entire solution must be
treated as hazardous waste.

o Waste Classification: Classify the NST-628/DMSO solution as flammable and potentially
toxic organic waste. Do not dispose of it down the drain.

e Containerization:

o Collect the waste solution in a designated, leak-proof, and properly vented solvent waste
container.

o Ensure the container is compatible with DMSO.

o On the hazardous waste tag, list all components of the mixture: "Dimethyl Sulfoxide
(DMSO)" and "NST-628," along with their estimated concentrations or volumes.

o Storage: Keep the waste container closed when not in use and store it in a well-ventilated
area, such as a flammable storage cabinet, away from sources of ignition.

e Pickup: Contact your EHS office for disposal.
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Disposal of Contaminated Labware

e Solid Waste: Items such as gloves, weigh boats, and pipette tips that are contaminated with
NST-628 should be collected in a designated solid chemical waste container.

o Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated
sharps container for hazardous chemical waste.

o Glassware:

o For non-disposable glassware, triple-rinse with a suitable solvent (e.g., ethanol or
acetone).

o Collect the first two rinsates as hazardous waste in your solvent waste container.
o After thorough cleaning, the glassware can be washed and reused.

o For disposable glassware, follow the triple-rinse procedure and then dispose of the glass
in a designated broken glass container.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of NST-
628 and associated materials.
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Caption: Workflow for the safe disposal of NST-628 waste streams.

» To cite this document: BenchChem. [Proper Disposal of NST-628: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368637#nst-628-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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